(2,2,3-Trimethyloxetan-3-yl)methanol

Specification

• Molecular Formula: C7H14O2
• Molecular Weight: 130.18 g/mol
• IUPAC Name: (2,2,3-trimethyloxetan-3-yl)methanol
• Standard InChI: InChI=1S/C7H14O2/c1-6(2)7(3,4-8)5-9-6/h8H,4-5H2,1-3H3
• Standard InChI Key: UPAQXUXPBCCNPX-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(CO1)(C)CO)C

Introduction

(2,2,3-Trimethyloxetan-3-yl)methanol is an organic compound characterized by an oxetane ring—a four-membered cyclic ether—substituted with methyl groups at the 2nd and 3rd positions and a hydroxymethyl group (-CH₂OH) at the 3rd position. Oxetane derivatives are of significant interest in organic chemistry due to their strained ring structure, which imparts unique reactivity.

Molecular Formula

• C₆H₁₂O₂

Synthesis

The synthesis of (2,2,3-Trimethyloxetan-3-yl)methanol typically involves:

• Oxetane Ring Formation: This can be achieved through cyclization reactions involving epoxides or other cyclic ethers.

• Functionalization: Introduction of methyl groups and the hydroxymethyl group can be performed using alkylation or hydroxylation reactions.

Applications

Oxetane derivatives like (2,2,3-Trimethyloxetan-3-yl)methanol are used in:

• Pharmaceuticals: As building blocks for drug synthesis due to their reactive nature.

• Polymer Chemistry: Oxetanes are precursors for polymeric materials with unique mechanical properties.

• Organic Synthesis: Their strained ring system makes them valuable intermediates in complex molecule construction.

Research Directions

Current research on oxetane derivatives focuses on:

• Biological Activity: Exploring their potential as pharmacophores in drug discovery.

• Material Science: Developing advanced polymers with tailored properties.

• Green Chemistry: Investigating sustainable methods for oxetane synthesis.

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